Cas no 113-42-8 (Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)-)

• Product Name: Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)-
• CAS No: 113-42-8
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 190733
• PubChem ID: 8226
• Update Time: 2025-04-19

Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)- Chemical and Physical Properties

Names and Identifiers

• METHYLERGOMETRINE MALEATE
• Methylergometrine maleate,[8β(S)]-9,10-Didehydro-N-[1-(hydroxymethyl)propyl]-6-methylergoline-8-carboxamidemaleate
• Methylergobasine
• Methylergobrevin
• Methylergometrin
• methylergometrine
• Prestwick_727
• N-[alpha-(Hydroxymethyl)propyl]-D-lysergamide
• Partergin
• METHYLERGONOVINE
• 9,10-Didehydo-N-[(S)-1-(hydroxymethyl)propyl]-6-methylergoline-8β-carboxamide
• Ergoline-8-carboxaMide,9,10-didehydro-N-[(1S)-1-(hydroxyMethyl)propyl]-6-Methyl-, (8b)-
• BSPBio_000527
• 9,10-Didehydro-N-(1-(hydroxymethyl)-propyl)-D-lysergamide
• GTPL150
• Metilergometrinio [INN-Spanish]
• KBio1_000357
• DTXSID1023283
• DB00353
• H8D
• Ergoline-8-beta-carboxamide, 9,10-didehydro-N-((S)-1-(hydroxymethyl)propyl)-6-methyl-
• NCGC00024646-02
• D-Lysergic acid-(+)-butanolamide-(2)
• ME 277
• BPBio1_000581
• (4R,7R)-N-[(2S)-1-hydroxybutan-2-yl]-6-methyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(16),2,9,12,14-pentaene-4-carboxamide
• Methylergometrine [INN:BAN]
• CHEBI:92607
• NCGC00017258-08
• CHEMBL1201356
• NCGC00017258-05
• Spectrum_000263
• IDI1_000357
• KBio2_005879
• (8beta)-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-9,10-didehydroergoline-8-carboxamide
• DTXCID303283
• Q424477
• Ergotyl (TN)
• (8.BETA.)-N-((1S)-1-(HYDROXYMETHYL)PROPYL)-6-METHYL-9,10-DIDEHYDROERGOLINE-8-CARBOXAMIDE
• D-lysergic acid 1-butanolamide
• KBioSS_000743
• Methergen
• Basofortina
• ERGOMETRINE MALEATE IMPURITY D [EP IMPURITY]
• Lysergic acid butanolamide
• NCGC00017258-04
• Ergotyl
• SDCCGSBI-0050771.P005
• CCG-204878
• (6aR,9R)-N-[(2S)-1-hydroxybutan-2-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• W53L6FE61V
• HSDB 3364
• BRD-K34685430-001-01-1
• Metilergometrinio
• Biomol-NT_000154
• G02AB01
• Spectrum2_000613
• Tox21_110809
• METHYLERGONOVINE [MI]
• Lopac0_000794
• METHYLERGONOVINE [VANDF]
• Metilergometrinio (INN-Spanish)
• BSPBio_002023
• Methylergobasin
• Ergoline-8-carboxamide, 9,10-didehydro-N-(1-(hydroxymethyl)propyl)-6-methyl-, (8beta(S))-
• DivK1c_000357
• Spectrum3_000502
• UNII-W53L6FE61V
• Metilergometrina [DCIT]
• DTXSID00904978
• Prestwick3_000374
• 9,10-Didehydro-N-(alpha-(hydroxymethyl)propyl)-6-methyl-ergoline-8-beta-carboxamide
• D-Lysergic acid-dl-hydroxybutylamide-2
• D08207
• SCHEMBL78176
• BRD-K34685430-050-06-7
• 113-42-8
• Methylergonovin
• AB00514664
• KBio2_003311
• Methylergometrinum (INN-Latin)
• (8beta)-N-[(2S)-1-hydroxybutan-2-yl]-6-methyl-9,10-didehydroergoline-8-carboxamide
• Lysergamide, N-((S)-1-(hydroxymethyl)propyl)-
• KBio2_000743
• KBio3_001523
• Methylergometrine (INN)
• NCGC00017258-12
• 9,10-Didehydro-N-(1-(hydroxymethyl)propyl)-6-methylergoline-8-carboxamide
• EINECS 204-027-0
• Metilergometrina
• D-LYSERGIC ACID-D-1-HYDROXYBUTYLAMIDE-2
• N-(alpha-(Hydroxymethyl)propyl)-D-lysergamide
• Methergine
• NINDS_000357
• Spectrum5_001879
• METHYLERGOMETRINE [WHO-DD]
• CAS-113-42-8
• BPBio1_000442
• Ergometrine, methyl-
• AB00053497_03
• EN300-6481358
• (4R,7R)-N-[(2S)-1-hydroxybutan-2-yl]-6-methyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(15),2,9,12(16),13-pentaene-4-carboxamide
• BRD-K34685430-050-04-2
• METHYLERGOMETRINE [INN]
• NS00023683
• METHYLERGOMETRINE [HSDB]
• SPBio_000546
• NCGC00017258-03
• ERGOLINE-8BETA-CARBOXAMIDE, 9,10-DIDEHYDRO-N-((S)-1-(HYDROXYMETHYL)PROPYL)-6-METHYL-
• Methylergometrinum [INN-Latin]
• 9,10-Didehydro-N-[1-(hydroxymethyl)-propyl]-D-lysergamide
• (8BETA)-9,10-DIDEHYDRO-N-((1S)-1-(HYDROXYMETHYL)PROPYL)-6-METHYLERGOLINE-8-CARBOXAMIDE
• NCGC00017258-06
• SBI-0050771.P004
• Tox21_110809_1
• NCGC00024646-03
• BDBM50330860
• Methylergometrinum
• BRD-K34685430-050-11-7
• Methergin
• UNBRKDKAWYKMIV-QWQRMKEZSA-N
• BRD-K34685430-050-12-5
• DA-75495
• Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)-

• Inchi： 1S/C20H25N3O2/c1-3-14(11-24)22-20(25)13-7-16-15-5-4-6-17-19(15)12(9-21-17)8-18(16)23(2)10-13/h4-7,9,13-14,18,21,24H,3,8,10-11H2,1-2H3,(H,22,25)/t13-,14+,18-/m1/s1
• InChI Key： UNBRKDKAWYKMIV-QWQRMKEZSA-N
• SMILES： O=C([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)N[C@H](CO)CC

Computed Properties

• Exact Mass: 339.19500
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 172-173 °C (decomposition)
• Boiling Point: 475.4°C (rough estimate)
• Flash Point: 339.9±31.5 °C
• Refractive Index: 1.6650 (estimate)
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• PSA: 68.36000
• LogP: 2.25350
• Specific Rotation: D20 -45° (c = 0.4 in pyridine)
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Ergoline-8-carboxamide,9,10-didehydro-N-[(1S)-1-(hydroxymethyl)propyl]-6-methyl-, (8b)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)